Cas no 2229501-50-0 (O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine)

O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine is a specialized organic compound featuring a hydroxylamine group linked to a pyridine-pyrrolidine scaffold. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the formation of nitroxides and other nitrogen-containing derivatives. Its pyrrolidine-pyridine moiety enhances stability and modulates electronic properties, facilitating selective transformations in complex molecular frameworks. The compound is useful in pharmaceutical and materials research, where controlled functionalization of heterocycles is required. Its well-defined structure and functional group compatibility make it a versatile intermediate for developing bioactive molecules or advanced polymers. Proper handling under inert conditions is recommended due to potential sensitivity.
O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine structure
2229501-50-0 structure
Product Name:O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine
CAS No:2229501-50-0
MF:C11H17N3O
MW:207.272182226181
CID:5937736
PubChem ID:165655494
Update Time:2025-10-28

O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine
    • 2229501-50-0
    • EN300-1732764
    • O-{1-[2-(pyrrolidin-1-yl)pyridin-3-yl]ethyl}hydroxylamine
    • Inchi: 1S/C11H17N3O/c1-9(15-12)10-5-4-6-13-11(10)14-7-2-3-8-14/h4-6,9H,2-3,7-8,12H2,1H3
    • InChI Key: LPTNSDGEZKHGOG-UHFFFAOYSA-N
    • SMILES: O(C(C)C1=CC=CN=C1N1CCCC1)N

Computed Properties

  • Exact Mass: 207.137162174g/mol
  • Monoisotopic Mass: 207.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.4Ų

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Additional information on O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine

Comprehensive Overview of O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine (CAS No. 2229501-50-0)

O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine (CAS No. 2229501-50-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine-pyridine hybrid structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutic agents, given its ability to interact with various biological targets.

The molecular structure of O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine features a hydroxylamine functional group attached to a pyridine ring, which is further substituted with a pyrrolidine moiety. This configuration imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2229501-50-0 serves as a critical identifier for researchers and suppliers in the chemical and pharmaceutical industries.

One of the most compelling aspects of O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine is its potential application in the development of central nervous system (CNS) drugs. The pyrrolidine and pyridine motifs are commonly found in bioactive molecules targeting neurological pathways. Recent studies suggest that derivatives of this compound may exhibit neuroprotective or cognitive-enhancing effects, aligning with the growing demand for treatments addressing neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to its pharmaceutical relevance, O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine is also explored in material science. Its ability to form stable complexes with metals makes it a candidate for designing catalysts or ligands in industrial processes. The compound's versatility underscores its importance in both academic and industrial research settings.

The synthesis of O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine typically involves multi-step organic reactions, including amination and hydroxylation processes. Researchers emphasize the need for high-purity batches, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure quality control.

From a market perspective, the demand for O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine is expected to rise, driven by its expanding applications in drug discovery and biotechnology. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of research institutions and pharmaceutical companies. The compound's CAS No. 2229501-50-0 is frequently searched in chemical databases, reflecting its growing prominence.

For researchers interested in O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine, it is essential to consider its storage conditions and handling protocols. The compound should be stored in a cool, dry environment, away from light and moisture, to maintain stability. Proper safety measures, including the use of personal protective equipment (PPE), are recommended during laboratory handling.

In summary, O-{1-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}hydroxylamine (CAS No. 2229501-50-0) represents a promising compound with diverse applications in pharmaceuticals, biochemistry, and material science. Its unique structural features and functional groups make it a valuable tool for researchers exploring new therapeutic and industrial solutions. As scientific advancements continue, this compound is likely to play an increasingly vital role in innovative research and development.

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